Cas no 1331756-12-7 ((1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid)

• Product Name: (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid
• CAS No: 1331756-12-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 6382673
• PubChem ID: 20638794
• Update Time: 2025-06-09

(1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1331756-12-7
• EN300-6487145
• (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid
• rac-(1R,3S,4S)-3-amino-4-hydroxycyclopentane-1-carboxylic acid
• EN300-7254225
• AKOS006352234

• Inchi： 1S/C6H11NO3/c7-4-1-3(6(9)10)2-5(4)8/h3-5,8H,1-2,7H2,(H,9,10)/t3-,4+,5+/m0/s1
• InChI Key： BJOBDIOFXSLEHP-VPENINKCSA-N
• SMILES： O[C@@H]1C[C@@H](C(=O)O)C[C@H]1N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 83.6Ų

Additional information on (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid

Professional Introduction to (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic Acid (CAS No. 1331756-12-7)

The compound (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid, identified by its CAS number 1331756-12-7, is a highly significant molecule in the field of pharmaceutical chemistry and biochemistry. This bicyclic amino acid derivative has garnered considerable attention due to its unique structural features and potential biological activities. The precise stereochemistry of this compound, defined by the (1S,3R,4R) configuration, plays a crucial role in its interactions with biological targets, making it a valuable scaffold for drug design and development.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the realm of pharmacological applications. The cyclopentane ring in (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid introduces a rigid framework that can mimic the conformational preferences of natural amino acids, thereby enhancing binding affinity and selectivity. This structural motif has been explored in various therapeutic contexts, including enzyme inhibition and receptor modulation.

One of the most compelling aspects of this compound is its potential as a chiral building block in medicinal chemistry. The presence of multiple stereocenters allows for the synthesis of enantiomerically pure derivatives, which are often required to achieve optimal pharmacological profiles. Recent studies have demonstrated that stereoselective modifications can significantly influence the efficacy and safety of drug candidates. For instance, derivatives of (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid have been investigated for their ability to interact with specific protein targets while minimizing off-target effects.

The hydroxyl group at the 4-position and the amino group at the 3-position provide additional functional handles for chemical modification. These groups can be utilized to introduce diverse pharmacophores or to enhance solubility and metabolic stability. The carboxylic acid moiety at the 1-position further extends the possibilities for derivatization, enabling the formation of esters, amides, or other bioconjugates. Such modifications are essential for optimizing drug-like properties and improving therapeutic outcomes.

Current research in this area is focused on leveraging computational methods and high-throughput screening to identify novel derivatives with enhanced biological activity. The stereochemical framework of (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid offers a promising platform for structure-based drug design. By integrating knowledge from crystallographic studies and molecular dynamics simulations, researchers can predict how different substituents will affect binding interactions with biological targets.

In addition to its potential as a drug scaffold, this compound has been explored in the context of biomimetic chemistry. Its structural similarity to natural amino acids makes it an attractive candidate for developing peptidomimetics—molecules that mimic the biological function of peptides without their drawbacks. Peptidomimetics are particularly valuable in situations where peptide-based therapies suffer from poor bioavailability or susceptibility to proteolytic degradation.

The synthesis of (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it more feasible to produce enantiomerically pure samples on a scalable basis. Techniques such as chiral auxiliaries and transition-metal-catalyzed reactions have been instrumental in achieving high yields and enantiomeric excesses. These methodological improvements are critical for enabling further exploration of this compound's pharmacological potential.

Preliminary biological evaluations have shown that derivatives of this compound exhibit promising activities in models relevant to neurological disorders and inflammation. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in pain signaling pathways. This aligns with broader trends in drug discovery where targeted modulation of such pathways is sought to develop more effective therapeutics.

The future direction of research on (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylic acid is likely to involve interdisciplinary collaborations between synthetic chemists and biologists. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify lead compounds more efficiently. Furthermore, exploring its role in complex biological systems may reveal new insights into disease mechanisms and therapeutic strategies.